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Cycloprotobuxine C Cycloprotobuxine C Cycloprotobuxine C is a steroid alkaloid.
Brand Name: Vulcanchem
CAS No.: 1936-70-5
VCID: VC0158717
InChI: InChI=1S/C27H48N2/c1-18(29(7)8)19-11-13-25(5)21-10-9-20-23(2,3)22(28-6)12-14-26(20)17-27(21,26)16-15-24(19,25)4/h18-22,28H,9-17H2,1-8H3/t18-,19+,20-,21-,22-,24+,25-,26+,27-/m0/s1
SMILES: CC(C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)NC)C)C)N(C)C
Molecular Formula: C27H48N2
Molecular Weight: 400.7 g/mol

Cycloprotobuxine C

CAS No.: 1936-70-5

Main Products

VCID: VC0158717

Molecular Formula: C27H48N2

Molecular Weight: 400.7 g/mol

Cycloprotobuxine C - 1936-70-5

CAS No. 1936-70-5
Product Name Cycloprotobuxine C
Molecular Formula C27H48N2
Molecular Weight 400.7 g/mol
IUPAC Name (1S,3R,6S,8R,11S,12S,15S,16R)-15-[(1S)-1-(dimethylamino)ethyl]-N,7,7,12,16-pentamethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-amine
Standard InChI InChI=1S/C27H48N2/c1-18(29(7)8)19-11-13-25(5)21-10-9-20-23(2,3)22(28-6)12-14-26(20)17-27(21,26)16-15-24(19,25)4/h18-22,28H,9-17H2,1-8H3/t18-,19+,20-,21-,22-,24+,25-,26+,27-/m0/s1
Standard InChIKey PLKVWYPBRRRIQG-QGSMACLHSA-N
Isomeric SMILES C[C@@H]([C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CC[C@@H](C5(C)C)NC)C)C)N(C)C
SMILES CC(C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)NC)C)C)N(C)C
Canonical SMILES CC(C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)NC)C)C)N(C)C
Description Cycloprotobuxine C is a steroid alkaloid.
PubChem Compound 265756
Last Modified Nov 11 2021
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